(E)-6-(3-fluorostyryl)-3-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[(E)-2-(3-fluorophenyl)ethenyl]-3-pyridin-3-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H10FN5S/c17-13-5-1-3-11(9-13)6-7-14-21-22-15(19-20-16(22)23-14)12-4-2-8-18-10-12/h1-10H/b7-6+
• InChI Key: GIVLQUZQDCIKCS-VOTSOKGWSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C=CC2=NN3C(=NN=C3S2)C4=CN=CC=C4
• Isomeric SMILES: C1=CC(=CC(=C1)F)/C=C/C2=NN3C(=NN=C3S2)C4=CN=CC=C4
• Molecular Formula: C16H10FN5S
• Molecular Weight: 323.3 g/mol
• CAS No.: 890600-42-7

Description

(E)-6-(3-fluorostyryl)-3-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Synthesis and Biological Activity

Synthesis and Insecticidal Assessment

A precursor related to the mentioned compound was used to synthesize various heterocycles, including thiadiazole derivatives, which were evaluated as insecticidal agents against the cotton leafworm, Spodoptera littoralis. The synthesis utilized various methods to create compounds with potential insecticidal properties, highlighting the chemical versatility and applicability of such derivatives in pest management strategies (Fadda et al., 2017).

Antioxidant and Anticancer Properties

Research on triazolo-thiadiazoles, closely related to the specified compound, explored their in vitro antioxidant properties and anticancer activity. These studies revealed potent cytotoxic effects on hepatocellular carcinoma cell lines, indicating the potential for these compounds in cancer therapy (Sunil et al., 2010).

Anticancer Activity of Fluorinated Derivatives

A series of fluorinated derivatives of the triazolo[3,4-b][1,3,4]thiadiazoles showed moderate to good antiproliferative potency against various cancerous cell lines. This research suggests that fluorine substitution on the triazolo[3,4-b][1,3,4]thiadiazole core can enhance anticancer activity, offering a pathway for the development of new anticancer drugs (Chowrasia et al., 2017).

Antimicrobial Activity

The synthesis of thiophene-based heterocycles, including derivatives of triazolo[3,4-b][1,3,4]thiadiazoles, demonstrated potent antimicrobial activity against various pathogens. This research underscores the potential of such compounds in developing new antimicrobial agents to combat resistant strains of bacteria and fungi (Mabkhot et al., 2016).

Mechanism of Action

Target of Action

Compounds containing the [1,2,4]triazolo[3,4-b][1,3,4]thiadiazine scaffold, like “(E)-6-(3-fluorostyryl)-3-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole”, have been found to exhibit diverse pharmacological activities . They can act on a variety of targets, including enzymes like carbonic anhydrase and cholinesterase .

Mode of Action

The mode of action of “this compound” would depend on its specific target. For example, if it acts as an enzyme inhibitor, it might bind to the active site of the enzyme and prevent it from catalyzing its reaction .

Biochemical Pathways

The biochemical pathways affected by “this compound” would depend on its specific targets. If it inhibits an enzyme, it could disrupt the pathway that the enzyme is involved in .

Result of Action

The molecular and cellular effects of “this compound” would depend on its specific targets and mode of action. If it acts as an enzyme inhibitor, it could lead to a decrease in the production of the product of the enzyme-catalyzed reaction .